Cas no 2411637-38-0 (Pyrazolo[1,5-a]pyridin-2-amine hydrochloride)

• Product Name: Pyrazolo[1,5-a]pyridin-2-amine hydrochloride
• CAS No: 2411637-38-0
• MF: C₇H₈ClN₃
• MW: 169.611519813538
• CID: 5039459
• Update Time: 2025-05-19

Pyrazolo[1,5-a]pyridin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridin-2-amine hydrochloride

• Inchi： 1S/C7H7N3.ClH/c8-7-5-6-3-1-2-4-10(6)9-7;/h1-5H,(H2,8,9);1H
• InChI Key： CTWOIGJKWATJHN-UHFFFAOYSA-N
• SMILES： Cl.N12C=CC=CC1=CC(N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 43.3

Additional information on Pyrazolo[1,5-a]pyridin-2-amine hydrochloride

Pyrazolo[1,5-a]pyridin-2-amine hydrochloride (CAS No. 2411637-38-0): A Comprehensive Overview

Pyrazolo[1,5-a]pyridin-2-amine hydrochloride, identified by its CAS number 2411637-38-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrazolopyridine derivatives, which are known for their diverse applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>Pyrazolo[1,5-a]pyridin-2-amine hydrochloride structure consists of a fused ring system comprising a pyrazole ring connected to a pyridine ring at the 1 and 5 positions, with an amine group at the 2 position. This particular arrangement imparts distinct electronic and steric properties that can be exploited in drug design. The presence of the amine group not only facilitates further functionalization but also suggests potential interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the< strong>Pyrazolo[1,5-a]pyridin-2-amine hydrochloride as a promising scaffold for developing novel therapeutic agents. Its core structure has been explored in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications. The compound's ability to modulate key signaling pathways has made it a subject of intense interest among researchers aiming to discover next-generation drugs.

In particular, the< strong>Pyrazolo[1,5-a]pyridin-2-amine hydrochloride derivative has shown potential in inhibiting certain kinases that are overexpressed in cancer cells. Preclinical studies have demonstrated its ability to disrupt tumor growth by interfering with critical molecular targets involved in cell proliferation and survival. These findings align with the broader trend in oncology research toward developing small-molecule inhibitors that can selectively target aberrant signaling pathways.

The< strong>Pyrazolo[1,5-a]pyridin-2-amine hydrochloride scaffold has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. By modulating inflammatory cytokine production and inhibiting pro-inflammatory enzymes, this compound may offer a therapeutic advantage in managing such conditions. Early-stage clinical trials have provided preliminary evidence supporting its efficacy in reducing inflammation without significant side effects.

Beyond its applications in oncology and inflammation research, the< strong>Pyrazolo[1,5-a]pyridin-2-amine hydrochloride has shown promise in antimicrobial studies. The growing threat of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial agents. The unique chemical structure of this compound allows it to interact with bacterial cell membranes and disrupt essential metabolic processes, making it a candidate for developing new antibiotics.

The synthesis of< strong>Pyrazolo[1,5-a]pyridin-2-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These techniques enhance the efficiency of the synthesis and allow for scalable production, which is crucial for pharmaceutical applications.

The< strong>Pyrazolo[1,5-a]pyridin-2-amine hydrochloride compound's stability under various storage conditions is another critical factor that contributes to its suitability for pharmaceutical use. Studies have demonstrated that when stored at controlled temperatures and protected from moisture, it remains stable for extended periods without significant degradation. This stability ensures consistent quality and efficacy throughout its shelf life.

In conclusion, the< strong>Pyrazolo[1,5-a]pyridin-2-amine hydrochloride (CAS No. 2411637-38-0) is a versatile heterocyclic compound with significant potential in pharmaceutical applications. Its unique structural features enable interactions with various biological targets, making it a valuable scaffold for drug discovery. Ongoing research continues to explore its therapeutic applications, with promising results suggesting its utility in treating cancer, inflammation, and microbial infections. As synthetic methodologies advance and our understanding of its biological activities deepens, this compound is poised to play a crucial role in the development of next-generation therapeutics.